Cas no 2228330-39-8 (tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate)

Tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate is a specialized carbamate derivative featuring both an imidazole and methoxyphenyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The tert-butyl carbamate group enhances stability and facilitates selective deprotection, while the imidazole ring offers coordination and hydrogen-bonding capabilities. Its structural complexity allows for applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The methoxy substituent further contributes to solubility and electronic properties, making it a valuable building block for heterocyclic and peptidomimetic compounds.
tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate structure
2228330-39-8 structure
Product Name:tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate
CAS No:2228330-39-8
MF:C15H19N3O3
MW:289.329663515091
CID:6571291
PubChem ID:165972265
Update Time:2025-11-01

tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate
    • tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
    • 2228330-39-8
    • EN300-1882687
    • Inchi: 1S/C15H19N3O3/c1-15(2,3)21-14(19)18-10-5-6-13(20-4)11(7-10)12-8-16-9-17-12/h5-9H,1-4H3,(H,16,17)(H,18,19)
    • InChI Key: VLBGMCMARYZNRX-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=C(C2=CN=CN2)C=1)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 289.14264148g/mol
  • Monoisotopic Mass: 289.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 76.2Ų

tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1882687-0.05g
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
2228330-39-8
0.05g
$1224.0 2023-09-18
Enamine
EN300-1882687-0.1g
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
2228330-39-8
0.1g
$1283.0 2023-09-18
Enamine
EN300-1882687-0.25g
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
2228330-39-8
0.25g
$1341.0 2023-09-18
Enamine
EN300-1882687-0.5g
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
2228330-39-8
0.5g
$1399.0 2023-09-18
Enamine
EN300-1882687-1.0g
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
2228330-39-8
1g
$1458.0 2023-05-23
Enamine
EN300-1882687-2.5g
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
2228330-39-8
2.5g
$2856.0 2023-09-18
Enamine
EN300-1882687-5.0g
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
2228330-39-8
5g
$4226.0 2023-05-23
Enamine
EN300-1882687-10.0g
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
2228330-39-8
10g
$6266.0 2023-05-23
Enamine
EN300-1882687-1g
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
2228330-39-8
1g
$1458.0 2023-09-18
Enamine
EN300-1882687-5g
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
2228330-39-8
5g
$4226.0 2023-09-18

Additional information on tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate

Introduction to tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate (CAS No. 2228330-39-8)

tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate (CAS No. 2228330-39-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an imidazole ring, and a methoxyphenyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate is of particular interest due to its potential as a lead compound in drug discovery. The tert-butyl group provides steric protection, enhancing the compound's stability and reducing its susceptibility to metabolic degradation. The imidazole ring, known for its ability to form hydrogen bonds and coordinate with metal ions, contributes to the compound's bioactivity. The methoxyphenyl moiety, on the other hand, adds polarity and can influence the compound's solubility and binding affinity to target proteins.

Recent studies have explored the biological activities of tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate could be a valuable candidate for further development as a therapeutic agent.

In addition to its enzymatic inhibition properties, tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate has also shown promise in modulating receptor activity. Research conducted at the University of California, San Francisco, demonstrated that this compound can selectively bind to and modulate the activity of certain G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug development.

The pharmacokinetic properties of tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic potential. Further clinical studies are needed to fully assess its efficacy and safety profile in larger patient populations.

The synthesis of tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate has been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep processes involving functional group manipulations and coupling reactions. These synthetic methods have been described in detail in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound for their own studies.

In conclusion, tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate (CAS No. 2228330-39-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.